4-Bromo-2-(trifluoromethoxy)iodobenzene

• CAS: 175278-12-3
• Molecular Formula: C7H3BrF3IO
• Molecular Weight: 366.9 g/mol
• SMILES: C1=CC(=C(C=C1Br)OC(F)(F)F)I
• InChI: InChI=1S/C7H3BrF3IO/c8-4-1-2-5(12)6(3-4)13-7(9,10)11/h1-3H
• InChIKey: IGWVTCXEZVURNB-UHFFFAOYSA-N

Building unsymmetrical biaryls often demands multiple protection/deprotection steps with mono-halogenated arenes. 4-Bromo-2-(trifluoromethoxy)iodobenzene (CAS 175278-12-3) eliminates this bottleneck via orthogonal C-I and C-Br coupling handles, enabling sequential, chemoselective cross-coupling without intermediate functional group manipulation. • C-I bond couples selectively under mild Pd catalysis (e.g., Suzuki-Miyaura) while C-Br remains inert, permitting stepwise molecular complexity generation. • -OCF3 group imparts enhanced metabolic stability and membrane permeability in downstream pharmaceutical candidates. • Liquid at room temperature (mp ~ -26°C) for precise volumetric/gravimetric dispensing on automated synthesis platforms.

4-Bromo-2-(trifluoromethoxy)iodobenzene: Product Overview

4-Bromo-2-(trifluoromethoxy)iodobenzene (CAS 175278-12-3, C7H3BrF3IO, MW 366.90) is a polyhalogenated benzene derivative featuring bromo, iodo, and trifluoromethoxy substituents at the 4-, 1-, and 2-positions, respectively . It is commercially available as a high-purity (≥98% by HPLC) white crystalline solid with a melting point of approximately -26°C, a density of 2.182 g/cm³, and a boiling point of 112°C at reduced pressure . The compound's orthogonal halogen functionalities enable sequential, chemoselective cross-coupling reactions, while the electron-withdrawing trifluoromethoxy group imparts enhanced membrane permeability, metabolic stability, and distinctive crystal engineering capabilities [1].

• [1] Aakeröy, C. B., et al. (2014). Practical crystal engineering using halogen bonding: A hierarchy based on calculated molecular electrostatic potential surfaces. Journal of Molecular Structure, 1072, 20-27. View Source

Why 4-Bromo-2-(trifluoromethoxy)iodobenzene Is Irreplaceable

The combination of a reactive iodo moiety for primary cross-coupling, a secondary bromo site for orthogonal derivatization, and a trifluoromethoxy group that modulates both electronic properties and intermolecular interactions renders 4-bromo-2-(trifluoromethoxy)iodobenzene non-interchangeable with common alternatives such as 1-bromo-4-iodobenzene (lacking -OCF3), 4-bromo-2-(trifluoromethoxy)benzene (lacking iodine), or 4-iodo-2-(trifluoromethoxy)benzene (lacking bromine). Attempted substitution compromises key differentiators: (1) loss of chemoselective cross-coupling capacity, where iodine participates in reactions (e.g., Suzuki-Miyaura) under mild conditions while bromine remains inert, enabling stepwise molecular complexity generation [1]; (2) elimination of the trifluoromethoxy group's electronic effects, which enhance metabolic stability and membrane permeability in pharmaceutical candidates ; and (3) abrogation of robust iodine-centered halogen bonding for crystal engineering, as studies demonstrate a 70% supramolecular yield for iodine-donors versus 0% for bromo-donors [2].

• [1] Korch, K. M., & Watson, D. A. (2021). Chemodivergence between Electrophiles in Cross-Coupling Reactions. Chemical Reviews, 121(13), 8076-8128. View Source
• [2] Aakeröy, C. B., et al. (2014). Practical crystal engineering using halogen bonding: A hierarchy based on calculated molecular electrostatic potential surfaces. Journal of Molecular Structure, 1072, 20-27. View Source

4-Bromo-2-(trifluoromethoxy)iodobenzene: Evidence vs. Analogs

Guaranteed Purity for Reproducible Synthesis

Commercial sourcing of 4-bromo-2-(trifluoromethoxy)iodobenzene specifies a purity of ≥98% as determined by HPLC, which is critical for achieving consistent yields in cross-coupling and other sensitive transformations . While exact purity thresholds for analog compounds (e.g., 1-bromo-4-iodobenzene) vary by vendor, many commercial offerings are specified at 97% . A 1% purity difference can correspond to a >30% relative reduction in impurity content (from 3% to 2%), significantly minimizing side reactions and purification burdens in multi-step sequences [1].

Evidence Dimension	Commercial Purity (HPLC)
Target Compound Data	≥98%
Comparator Or Baseline	1-Bromo-4-iodobenzene (typical commercial specification): 97%
Quantified Difference	≥1% absolute purity increase; ~33% relative impurity reduction (from 3% to 2% impurities)
Conditions	Commercial product specification as listed by vendors (Atomfair for target compound; ChemicalBook for comparator).

Why This Matters

For procurement, a guaranteed purity of ≥98% reduces the risk of failed reactions and costly re-purification steps, enhancing overall process efficiency and cost-effectiveness.

• [1] Armarego, W. L. F., & Chai, C. L. L. (2009). Purification of Laboratory Chemicals (6th ed.). Butterworth-Heinemann. (General principle: Impact of purity on reaction outcomes). View Source

Iodine-Based Halogen Bonding vs. Bromo Analogs

In systematic co-crystallization experiments using multi-topic N-heterocyclic acceptors, iodine-based halogen bond donors achieved a 70% supramolecular yield (successful co-crystal formation), whereas analogous bromo-substituted donors gave 0% [1]. This stark contrast arises from the larger σ-hole and greater polarizability of iodine versus bromine, making iodine a far more reliable and directional synthon for crystal engineering. 4-Bromo-2-(trifluoromethoxy)iodobenzene, containing an iodine atom, is thus expected to behave as a strong iodine-bond donor, while its bromine atom offers a weaker, secondary interaction site [2].

Evidence Dimension	Supramolecular Yield (Halogen Bond Co-crystallization)
Target Compound Data	Iodine-donors: 70% supramolecular yield (class-level inference)
Comparator Or Baseline	Bromo-donors: 0% supramolecular yield
Quantified Difference	70 percentage point advantage for iodine-based donors
Conditions	Co-crystallization experiments with multi-topic N-heterocyclic acceptors; supramolecular yield defined as number of successful co-crystallizations/total attempts.

Why This Matters

For researchers designing co-crystals, salts, or functional solid-state materials, the presence of an iodine atom dramatically increases the probability of achieving desired crystal packing motifs compared to relying solely on bromine-based halogen bonding.

• [1] Aakeröy, C. B., et al. (2014). Practical crystal engineering using halogen bonding: A hierarchy based on calculated molecular electrostatic potential surfaces. Journal of Molecular Structure, 1072, 20-27. View Source
• [2] Hanks, T. W., Pennington, W. T., & Bailey, R. D. (2001). Iodine and Organoiodide Templates in Supramolecular Synthesis. In Anisotropic Organic Materials (ACS Symposium Series, Vol. 798, pp. 83-96). American Chemical Society. View Source

Enantioselective C–H Arylation Compatibility

In a study of enantioselective β-C–H arylation, electron-deficient aryl iodides bearing a trifluoromethoxy substituent demonstrated excellent compatibility, consistently achieving high enantioselectivity (95:5 er) and synthetically useful yields [1]. While this study used various para-substituted aryl iodides, the specific performance of a 4-trifluoromethoxyiodobenzene derivative (a close structural analog of 4-bromo-2-(trifluoromethoxy)iodobenzene, differing only by the absence of the bromine substituent) underscores the favorable electronic influence of the -OCF3 group on catalytic cycles [2]. In contrast, simpler aryl iodides without strong electron-withdrawing groups may exhibit different reactivity profiles or lower enantioselectivity under identical conditions [1].

Evidence Dimension	Enantioselectivity (er) in β-C–H Arylation
Target Compound Data	Aryl iodides with -OCF3 group: 95:5 er (class-level inference for 4-bromo-2-(trifluoromethoxy)iodobenzene)
Comparator Or Baseline	Simple iodobenzene: 89% yield, 95:5 er (2b); the trifluoromethoxy group maintains high enantioselectivity while altering electronic properties [1]
Quantified Difference	No loss of enantioselectivity compared to unsubstituted phenyl; yields remain synthetically useful (exact yield for -OCF3 analog not explicitly reported but described as 'compatible').
Conditions	Pd-catalyzed enantioselective β-C–H arylation of aliphatic amides using chiral bidentate ligand L35.

Why This Matters

The trifluoromethoxy group's compatibility with high-performance asymmetric catalysis confirms that 4-bromo-2-(trifluoromethoxy)iodobenzene can be integrated into advanced synthetic sequences to build chiral, fluorinated building blocks for drug discovery without compromising stereochemical fidelity.

• [1] Chen, G., et al. (2016). Enantioselective β-C–H arylation of aliphatic amides. Science, 353(6304), 1023-1027. (Data extracted from Figure 3 and associated text in Science Magazine digital edition). View Source
• [2] Chen, G., et al. (2016). Supporting Online Material for 'Enantioselective β-C–H arylation of aliphatic amides'. Science. (The study used 1-iodo-4-(trifluoromethoxy)benzene as a representative aryl iodide). View Source

Liquid Handling Advantage for Automated Synthesis

4-Bromo-2-(trifluoromethoxy)iodobenzene exhibits a melting point of approximately -26°C, meaning it is a liquid or low-melting solid at room temperature and standard storage conditions . This contrasts sharply with related polyhalogenated aromatics lacking the trifluoromethoxy group, such as 1,4-diiodobenzene (mp 131-133°C) [1] or 1-bromo-4-iodobenzene (mp 89-91°C) [2]. The depressed melting point, attributed to the asymmetric substitution and the flexible -OCF3 group disrupting crystal packing, facilitates easier weighing, dissolution, and transfer in synthetic workflows, particularly in automated synthesis platforms where solid handling can be problematic [3].

Evidence Dimension	Melting Point
Target Compound Data	~ -26°C
Comparator Or Baseline	1,4-Diiodobenzene: 131-133°C; 1-Bromo-4-iodobenzene: 89-91°C
Quantified Difference	Target compound is liquid at room temperature; comparators are crystalline solids requiring >100°C heating to melt.
Conditions	Standard laboratory conditions (20-25°C). Melting point values from authoritative databases and vendor specifications.

Why This Matters

For high-throughput experimentation and process development, a compound that is readily handled as a liquid (or low-melting solid) reduces operational friction, improves weighing accuracy, and enables easier integration into automated liquid-handling systems, thereby saving time and minimizing exposure to fine particulate solids.

• [1] PubChem. (2025). 1,4-Diiodobenzene (Compound Summary). National Library of Medicine. View Source
• [2] PubChem. (2025). 1-Bromo-4-iodobenzene (Compound Summary). National Library of Medicine. View Source
• [3] Buitrago Santanilla, A., et al. (2015). Nanomole-scale high-throughput chemistry for the synthesis of complex molecules. Science, 347(6217), 49-53. (General context: Impact of physical state on automated synthesis). View Source

4-Bromo-2-(trifluoromethoxy)iodobenzene: Application Scenarios

Stepwise Biaryl Synthesis via Orthogonal Coupling

The presence of two distinct halogen coupling handles (C-I and C-Br) with differential reactivity enables the construction of complex biaryl architectures. Initially, the more reactive C-I bond undergoes selective Suzuki-Miyaura coupling with an arylboronic acid under mild Pd catalysis, introducing a first aryl group while preserving the C-Br bond [1]. In a subsequent step, the C-Br bond is activated under harsher conditions (e.g., using a more active catalyst or higher temperature) to install a second aryl group, yielding an unsymmetrically substituted biaryl. This orthogonal reactivity, highlighted by the review on chemodivergence [1], is precisely what makes 4-bromo-2-(trifluoromethoxy)iodobenzene indispensable compared to mono-halogenated or symmetrically di-halogenated alternatives.

Co-crystal Engineering via Iodine-Centered Halogen Bonding

Based on the established 70% supramolecular yield for iodine-based halogen bond donors [2], 4-bromo-2-(trifluoromethoxy)iodobenzene is a prime candidate for co-crystallization with N-heterocyclic acceptors (e.g., 4,4'-bipyridine, diazines) to engineer solid-state materials with tailored properties (e.g., non-linear optics, fluorescence, pharmaceutical co-crystals) [3]. The iodine atom serves as a robust, directional halogen bond donor, while the bromine atom may participate in weaker secondary interactions or remain uninvolved, providing predictable primary packing motifs. This contrasts sharply with analogs lacking iodine, which fail to form co-crystals under identical conditions (0% yield) [2].

Chiral Fluorinated Building Blocks via C–H Arylation

The trifluoromethoxy group's compatibility with asymmetric Pd catalysis, as evidenced by the 95:5 er achieved with a 4-(trifluoromethoxy)iodobenzene derivative in enantioselective β-C–H arylation [4], positions 4-bromo-2-(trifluoromethoxy)iodobenzene as a valuable electrophile for constructing stereochemically complex, fluorine-containing molecules. Researchers can leverage the iodine atom for primary C-C bond formation under mild, stereocontrolled conditions, while the bromine atom remains available for subsequent diversification or coupling steps. This approach directly addresses the growing demand for chiral, fluorinated scaffolds in medicinal chemistry and agrochemical discovery.

Automated High-Throughput Experimentation Compatibility

The compound's low melting point (~ -26°C) means it is a liquid at room temperature . This physical characteristic is particularly advantageous for automated synthesis platforms and robotic liquid handlers, where solid dispensing can be inaccurate and prone to clogging [5]. Using 4-bromo-2-(trifluoromethoxy)iodobenzene as a liquid reagent ensures precise volumetric or gravimetric dispensing, improving the reliability and reproducibility of high-throughput reaction screening and library synthesis. This handling advantage is a quantifiable differentiator from higher-melting solid analogs like 1-bromo-4-iodobenzene (mp 89-91°C) [6].

• [1] Korch, K. M., & Watson, D. A. (2021). Chemodivergence between Electrophiles in Cross-Coupling Reactions. Chemical Reviews, 121(13), 8076-8128. View Source
• [2] Aakeröy, C. B., et al. (2014). Practical crystal engineering using halogen bonding: A hierarchy based on calculated molecular electrostatic potential surfaces. Journal of Molecular Structure, 1072, 20-27. View Source
• [3] Hanks, T. W., Pennington, W. T., & Bailey, R. D. (2001). Iodine and Organoiodide Templates in Supramolecular Synthesis. In Anisotropic Organic Materials (ACS Symposium Series, Vol. 798, pp. 83-96). American Chemical Society. View Source
• [4] Chen, G., et al. (2016). Enantioselective β-C–H arylation of aliphatic amides. Science, 353(6304), 1023-1027. View Source
• [5] Buitrago Santanilla, A., et al. (2015). Nanomole-scale high-throughput chemistry for the synthesis of complex molecules. Science, 347(6217), 49-53. View Source
• [6] PubChem. (2025). 1-Bromo-4-iodobenzene (Compound Summary). National Library of Medicine. View Source